Cas no 19674-60-3 (3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 19674-60-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD03789031
• CID: 908318
• PubChem ID: 88193
• Update Time: 2025-10-28

3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethylpyrimidine-2,4(1H,3H)-dione
• 3,6-dimethyl-1h-pyrimidine-2,4-dione
• 3,6-Dimethyl-2,4(1H,3H)-pyrimidinedione
• 3,6-Dimethyluracil
• Uracil, 3,6-dimethyl-
• 2,4(1H,3H)-Pyrimidinedione, 3,6-dimethyl-
• 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• F2158-2271
• CFADSIBRSRZBQO-UHFFFAOYSA-N
• FS-6421
• CS-0313258
• DB-094109
• SB56222
• AKOS006277564
• DTXSID60173345
• 2-hydroxy-3,6-dimethyl-4-oxo-3,4-dihydropyrimidine
• 19674-60-3
• SCHEMBL2632820
• SY270863
• MFCD03789031
• ALBB-022818

• MDL： MFCD03789031
• Inchi： 1S/C6H8N2O2/c1-4-3-5(9)8(2)6(10)7-4/h3H,1-2H3,(H,7,10)
• InChI Key： CFADSIBRSRZBQO-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=CC(N1C)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.499
• PSA: 49.41
• Vapor Pressure: Not available

3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

3,6-Dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 19674-60-3): Properties, Applications, and Market Insights

3,6-Dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 19674-60-3) is a heterocyclic organic compound with a unique structural framework. This compound, often referred to as a dimethyl tetrahydropyrimidine dione, has garnered significant attention in pharmaceutical and agrochemical research due to its versatile properties. Its molecular formula is C₆H_{10N2O2, and it features a pyrimidine ring system with two methyl groups at the 3 and 6 positions. The compound's stability and reactivity make it a valuable intermediate in synthetic chemistry.}

The physical and chemical properties of 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione include a moderate melting point and solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its crystalline structure and hydrogen-bonding capabilities contribute to its utility in crystallography studies. Researchers often explore its tautomeric forms, which play a role in its reactivity and interactions with other molecules. The compound's stability under ambient conditions makes it suitable for long-term storage and handling in laboratory settings.

In the pharmaceutical industry, 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione serves as a key intermediate in the synthesis of bioactive molecules. Its structural motif is found in compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have highlighted its role in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways. The compound's ability to form hydrogen bonds with biological targets enhances its applicability in drug design.

The agrochemical sector also benefits from the use of 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. Its derivatives are explored for their potential as herbicides and pesticides, offering environmentally friendly alternatives to traditional agrochemicals. The compound's biodegradability and low toxicity profile align with the growing demand for sustainable agricultural solutions. Researchers are investigating its mode of action to optimize its efficacy in crop protection.

From a market perspective, the demand for 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is driven by its applications in drug discovery and agrochemical innovation. The compound's availability from specialty chemical suppliers ensures its accessibility for research and industrial use. Pricing trends reflect its niche status, with fluctuations influenced by raw material costs and regulatory changes. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to diverse client needs.

Recent advancements in green chemistry have spurred interest in sustainable synthesis routes for 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. Catalytic methods and solvent-free reactions are being explored to minimize environmental impact. These innovations align with global initiatives to reduce chemical waste and energy consumption. The compound's compatibility with green solvents further enhances its appeal in eco-conscious research programs.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione and its derivatives. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance and reproducibility in research. Standardized protocols for quality control are essential to meet the stringent requirements of pharmaceutical and agrochemical applications.

In conclusion, 3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 19674-60-3) is a versatile compound with broad applications in medicinal chemistry and agrochemical development. Its unique properties, combined with ongoing research into sustainable synthesis and novel derivatives, position it as a valuable asset in scientific and industrial endeavors. As the demand for innovative and eco-friendly solutions grows, this compound is poised to play a pivotal role in shaping future advancements.